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Compound of Interest

Compound Name: 2,5-Difluoronitrobenzene

Cat. No.: B1216864

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
2,5-Difluoronitrobenzene, ensuring the safety of laboratory personnel and environmental
protection. The following procedures offer step-by-step guidance for handling and disposing of
this chemical.

Immediate Safety and Handling Precautions

Before handling 2,5-Difluoronitrobenzene, it is crucial to be aware of its hazards and to use
appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use and disposed of properly after handling.[3]

o Body Protection: Wear a lab coat or other protective clothing.[1][2]

» Respiratory Protection: If working in an area with poor ventilation or potential for vapor
inhalation, use a NIOSH-approved respirator with an appropriate cartridge.[3]

Handling and Storage:
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Avoid contact with skin and eyes.[1]

Avoid inhaling vapor or mist.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Use in a well-ventilated area, preferably in a chemical fume hood.

Keep containers tightly closed in a dry and cool place.[1][4]

Spill and Emergency Procedures

In the event of a spill, follow these steps immediately:

Evacuate: Evacuate non-essential personnel from the spill area.[1]
» Ventilate: Ensure adequate ventilation.[1]
o Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][3]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[1][3]

o Absorption: Contain and collect the spillage with a non-combustible absorbent material such
as sand, earth, diatomaceous earth, or vermiculite.[1]

o Collection: Place the absorbed material into a suitable, labeled, and closed container for
disposal according to local regulations.[1][3]

Step-by-Step Disposal Protocol

Disposal of 2,5-Difluoronitrobenzene must be handled as hazardous waste. Adherence to
local, state, and federal regulations is mandatory.

» Waste Identification:
o Label the waste container clearly as "Hazardous Waste: 2,5-Difluoronitrobenzene”.

o Include hazard symbols (e.g., Combustible, Harmful, Health Hazard).
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o As a halogenated organic compound, it should be segregated with other halogenated
waste streams.[5][6]

o Waste Collection and Storage:

o Collect waste 2,5-Difluoronitrobenzene in a dedicated, properly sealed, and chemically
compatible container.

o Store the waste container in a designated hazardous waste accumulation area, away from
incompatible materials.

o Do not mix with other waste types unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.[3][4]

o Provide them with the Safety Data Sheet (SDS) for 2,5-Difluoronitrobenzene.
e Approved Disposal Methods:

o The primary recommended method of disposal is incineration. This combustible material
may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3][4]

o Do not dispose of this chemical down the drain or in regular trash.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,5-Difluoronitrobenzene.
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Property Value Citation
CAS Number 364-74-9

Molecular Formula CeH3F2NO2

Molecular Weight 159.09 g/mol

Appearance Yellow clear liquid [1]
Melting Point -11.7 °C [1]
Boiling Point 206.5 °C [1]
Density 1.467 g/mL at 25 °C [1]

Flash Point 90 °C (closed cup) [1]

Combustible liquid, Harmful if
Hazard Classifications swallowed, Suspected of [2]

causing genetic defects

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,5-
Difluoronitrobenzene.
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Caption: Workflow for the safe disposal of 2,5-Difluoronitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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